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Compound of Interest

Compound Name: EG00229 trifluoroacetate

Cat. No.: B15583899 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the proper

disposal of EG00229 trifluoroacetate (CAS Number: 1210945-69-9), a neuropilin 1 (NRP1)

receptor antagonist. Adherence to these procedures is critical for minimizing risks associated

with this compound.

Immediate Safety and Handling Precautions
Before handling EG00229 trifluoroacetate, it is imperative to consult the Safety Data Sheet

(SDS) for detailed information on potential hazards and safety measures. As a general

guideline, always handle this compound in a well-ventilated area, preferably within a chemical

fume hood. Personal Protective Equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat, must be worn at all times to prevent skin and eye contact.

Waste Characterization and Segregation
Proper segregation of chemical waste is a critical first step in the disposal process. EG00229
trifluoroacetate waste is classified as halogenated organic waste due to the presence of

fluorine atoms. It is crucial to segregate this waste stream from non-halogenated organic

waste, as the co-mingling of these wastes can create toxic byproducts, such as hydrogen

fluoride, during the disposal process.
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Do not mix EG00229 trifluoroacetate waste with other incompatible waste streams. A

dedicated and clearly labeled waste container should be designated for "Halogenated Organic

Waste" or as specified by your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal Protocol
The following protocol outlines the essential steps for the safe disposal of various forms of

EG00229 trifluoroacetate waste.

1. Solid Waste Disposal:

Carefully collect any solid EG00229 trifluoroacetate powder or residue.

Avoid generating dust during collection.

Place the solid waste into a designated, sealable, and clearly labeled hazardous waste

container for halogenated organic compounds.

2. Liquid Waste Disposal:

Do not pour any liquid waste containing EG00229 trifluoroacetate down the drain.

Collect all aqueous and organic solutions containing this compound in a dedicated, leak-

proof, and sealable container.

The container must be compatible with the solvent used (e.g., do not use metal containers

for corrosive solutions).

Clearly label the container with "Hazardous Waste: EG00229 trifluoroacetate in [Solvent

Name]" and include the approximate concentration.

3. Contaminated Materials Disposal:

Any materials that have come into contact with EG00229 trifluoroacetate, such as pipette

tips, gloves, bench paper, and disposable glassware, are considered contaminated.

Place all contaminated disposable materials into the designated "Halogenated Organic

Waste" container.
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Non-disposable glassware and equipment should be decontaminated following your

laboratory's standard operating procedures before reuse.

4. Labeling and Storage of Waste:

All waste containers must be clearly and accurately labeled with the words "Hazardous

Waste," the full chemical name "EG00229 trifluoroacetate," and any other components of

the waste mixture.

Keep waste containers securely sealed at all times, except when adding waste.

Store the waste containers in a designated and secure satellite accumulation area, away

from incompatible materials, until they are collected by the EHS department.

5. Scheduling Waste Pickup:

Once the waste container is full or ready for disposal, contact your institution's EHS

department to schedule a hazardous waste pickup.

Follow all institutional procedures for waste manifest and pickup requests.

Quantitative Data Summary
For safe handling and storage, please refer to the following information for EG00229
trifluoroacetate.

Property Value Source

CAS Number 1210945-69-9 [1]

Molecular Formula C17H19N7O5S3.CF3CO2H [2]

Molecular Weight 611.6 g/mol [2]

Storage Temperature -20°C [2]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

EG00229 trifluoroacetate waste.

Identify EG00229
Trifluoroacetate Waste

Determine Waste Form

Solid Waste
(Powder, Residue)

Solid

Liquid Waste
(Solutions)

Liquid

Contaminated Materials
(PPE, Glassware)

Contaminated
Materials

Collect in a labeled, sealed container
for halogenated organic waste.

Collect in a labeled, sealed, leak-proof
container for acidic halogenated waste.

Place in a designated, labeled
container for solid hazardous waste.

Store waste container in a designated
secure waste accumulation area.

Contact Environmental Health & Safety (EHS)
for hazardous waste pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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